2-(2-{[(4-chlorophenyl)sulfanyl]methyl}-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl)-N-(2,4-dimethylphenyl)acetamide

• IUPAC Name: 2-[2-[(4-chlorophenyl)sulfanylmethyl]-5-methoxy-4-oxopyridin-1-yl]-N-(2,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C23H23ClN2O3S/c1-15-4-9-20(16(2)10-15)25-23(28)13-26-12-22(29-3)21(27)11-18(26)14-30-19-7-5-17(24)6-8-19/h4-12H,13-14H2,1-3H3,(H,25,28)
• InChI Key: ARMRZKOJDCZROC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CN2C=C(C(=O)C=C2CSC3=CC=C(C=C3)Cl)OC)C
• Molecular Formula: C23H23ClN2O3S
• Molecular Weight: 443.0 g/mol
• CAS No.: 946338-84-7

Description

This compound is a complex organic molecule that contains several functional groups, including a chlorophenyl group, a methoxy group, a dihydropyridinyl group, and an acetamide group. These groups suggest that the compound could have a variety of chemical properties and potential uses.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the dihydropyridinyl group suggests that the compound may have a cyclic structure. The chlorophenyl and methoxy groups are likely attached to this ring.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be determined by its functional groups. For example, the chlorophenyl group could potentially undergo nucleophilic aromatic substitution reactions. The acetamide group could participate in hydrolysis reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and molecular structure. For example, the presence of the polar acetamide group could enhance its solubility in water.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on its ability to interact with biological molecules in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and potential for bioaccumulation. Without specific data, it’s hard to make definitive statements about its safety and hazards.

Future Directions

Future research on this compound could involve exploring its potential uses, such as its efficacy as a drug if it shows biological activity. Additionally, studies could be conducted to optimize its synthesis and to better understand its physical and chemical properties.